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Compound of Interest

Compound Name: 2-Methyl-3-nitrophenol

Cat. No.: B1294317

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-Methyl-3-nitrophenol, a significant chemical
compound utilized in various scientific applications. It covers its fundamental properties,
synthesis protocols, applications, and safety information, presented in a manner accessible to
researchers and professionals in the chemical and pharmaceutical sciences.

Chemical Identification and Properties

2-Methyl-3-nitrophenol, also known as 3-Nitro-o-cresol, is an aromatic organic compound.[1]
Its structure consists of a phenol ring substituted with a methyl group and a nitro group at
positions 2 and 3, respectively. The presence of these functional groups makes it a subject of
interest in various chemical syntheses.

Table 1: Physicochemical Properties of 2-Methyl-3-nitrophenol
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Property Value Source

IUPAC Name 2-Methyl-3-nitrophenol [2]

CAS Number 5460-31-1 [2][3][4]

Molecular Formula C7H7NOs3 [1112][3]

Molecular Weight 153.14 g/mol [31141[5]
Yellow to brown crystalline

Appearance [31[6]
powder

Melting Point 146-148 °C 311416171

Boiling Point 147.0-152.0 °C [3]

. Soluble in 95% ethanol (50

Solubility [31[4]
mg/mL)
GAKLFAZBKQGUBO-

InChl Key [1][2][4]
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Cclc(O)ccecl--INVALID-LINK-
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Synthesis of 2-Methyl-3-nitrophenol

The synthesis of 2-Methyl-3-nitrophenol can be achieved through various chemical pathways.
One established method involves the diazotization of p-toluidine followed by heating.[8]

This protocol outlines the laboratory-scale synthesis of 2-Methyl-3-nitrophenol.

Materials:

p-Toluidine (75 g)

Nitric acid (d=1.33 g/ml, 93 g)

Sodium nitrite (49 g)

Water (380 ml for dissolution, 100 ml for nitrite solution)
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o Standard laboratory glassware including a 1-liter flask with a reflux condenser and a
dropping funnel.

Procedure:

» Dissolution: Dissolve 75 g of p-toluidine in 380 ml of water and 93 g of nitric acid by warming
gently.

e Cooling: Cool the solution to below 0°C. Crystallization may occur but will not interfere with
the subsequent reaction.

o Diazotization: Diazotize the cooled solution by adding a solution of 49 g of sodium nitrite in
100 ml of water. Maintain the temperature below 10°C throughout the addition.

» Standing: Allow the reaction mixture to stand for two hours at a low temperature.

o Decomposition: Transfer approximately 100 ml of the diazo-solution to a 1-liter flask fitted
with an efficient reflux condenser. Heat the solution slowly to boiling. A vigorous reaction will
occur.

o Addition: Once the initial reaction subsides, slowly add the remainder of the diazo-solution
from a dropping funnel while maintaining the boil.

o Completion: After the addition is complete, continue boiling for a few more minutes.

« Purification: Distill the 2-Methyl-3-nitrophenol product with steam. It typically collects in the
receiver as an oil that solidifies into a yellow crystalline mass upon cooling.

* Yield: The expected yield is between 60% and 70%.[8]
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Reactants
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Caption: Synthesis workflow for 2-Methyl-3-nitrophenol from p-toluidine.

Applications in Research

The primary documented application of 2-Methyl-3-nitrophenol is in analytical chemistry. It
serves as a crucial internal standard for the development of methods to measure stable isotope
ratios of methylnitrophenols found in atmospheric particulate matter.[3][4][6][9] Its distinct mass
and retention time allow for accurate quantification of related analytes in complex
environmental samples.
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Caption: Role of 2-Methyl-3-nitrophenol as an internal standard.

Safety and Handling

2-Methyl-3-nitrophenol is classified as a hazardous substance and requires careful handling
in a laboratory setting. It is harmful if swallowed, inhaled, or comes into contact with skin, and it
causes skin and eye irritation.[4][6]

Table 2: GHS Hazard and Precautionary Information
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Category

Code(s)

Description

Signal Word

Warning

[4]

Hazard Statements

H302 + H312 + H332

Harmful if swallowed, in

contact with skin or if inhaled.

[4]

H315 Causes skin irritation.[4]
Causes serious eye irritation.
H319
[4]
May cause respirato
H335 Y P Y

irritation.[4]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[4]

Wear protective

P280 gloves/protective clothing/eye
protection/face protection.[4]
IF SWALLOWED: Call a

P301 + P312 POISON CENTER/doctor if

you feel unwell.[4]

P302 + P352 + P312

IF ON SKIN: Wash with plenty
of water. Call a POISON
CENTER/doctor if you feel

unwell.[4]

P304 + P340 + P312

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing. Call
a POISON CENTER/doctor if

you feel unwell.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[4]

Personal Protective Equipment (PPE): Appropriate PPE, including a dust mask (type N95 or
equivalent), chemical-resistant gloves, and safety goggles or a face shield, must be worn when
handling this compound.[4] All work should be conducted in a well-ventilated area or a
chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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